5'-phenyl-1-propyl-3'-(pyridin-3-ylmethyl)-1H,3'H-2,4'-biimidazole

• IUPAC Name: 3-[[4-phenyl-5-(1-propylimidazol-2-yl)imidazol-1-yl]methyl]pyridine
• InChI: InChI=1S/C21H21N5/c1-2-12-25-13-11-23-21(25)20-19(18-8-4-3-5-9-18)24-16-26(20)15-17-7-6-10-22-14-17/h3-11,13-14,16H,2,12,15H2,1H3
• InChI Key: LASBAUOPNIGANU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=CN=C1C2=C(N=CN2CC3=CN=CC=C3)C4=CC=CC=C4
• Molecular Formula: C21H21N5
• Molecular Weight: 343.4 g/mol

Description

5'-phenyl-1-propyl-3'-(pyridin-3-ylmethyl)-1H,3'H-2,4'-biimidazole, also known as PPM-18, is a small molecule that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of biimidazoles, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 5'-phenyl-1-propyl-3'-(pyridin-3-ylmethyl)-1H,3'H-2,4'-biimidazole is not fully understood, but it is believed to involve the modulation of various signaling pathways within cells. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. 5'-phenyl-1-propyl-3'-(pyridin-3-ylmethyl)-1H,3'H-2,4'-biimidazole has also been found to inhibit the activity of HDAC enzymes, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
5'-phenyl-1-propyl-3'-(pyridin-3-ylmethyl)-1H,3'H-2,4'-biimidazole has been shown to possess a wide range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the activity of various enzymes involved in inflammation. 5'-phenyl-1-propyl-3'-(pyridin-3-ylmethyl)-1H,3'H-2,4'-biimidazole has also been shown to induce apoptosis in cancer cells and to inhibit the replication of various viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5'-phenyl-1-propyl-3'-(pyridin-3-ylmethyl)-1H,3'H-2,4'-biimidazole is its versatility as a research tool. It can be easily synthesized in the laboratory and has been extensively studied for its potential therapeutic applications. However, one of the limitations of 5'-phenyl-1-propyl-3'-(pyridin-3-ylmethyl)-1H,3'H-2,4'-biimidazole is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the research on 5'-phenyl-1-propyl-3'-(pyridin-3-ylmethyl)-1H,3'H-2,4'-biimidazole. One area of interest is the development of novel derivatives of 5'-phenyl-1-propyl-3'-(pyridin-3-ylmethyl)-1H,3'H-2,4'-biimidazole that possess improved properties, such as increased solubility and potency. Another area of interest is the investigation of the potential therapeutic applications of 5'-phenyl-1-propyl-3'-(pyridin-3-ylmethyl)-1H,3'H-2,4'-biimidazole in various disease models, including neurodegenerative diseases and cancer. Additionally, further studies are needed to fully understand the mechanism of action of 5'-phenyl-1-propyl-3'-(pyridin-3-ylmethyl)-1H,3'H-2,4'-biimidazole and to identify potential targets for its therapeutic use.

Scientific Research Applications

5'-phenyl-1-propyl-3'-(pyridin-3-ylmethyl)-1H,3'H-2,4'-biimidazole has been extensively studied for its potential therapeutic applications in various fields of research. It has been shown to possess potent anti-inflammatory, anti-cancer, and anti-viral activities. In addition, 5'-phenyl-1-propyl-3'-(pyridin-3-ylmethyl)-1H,3'H-2,4'-biimidazole has been found to exhibit neuroprotective effects and has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.